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Compound of Interest

Compound Name: Penicillin G calcium

CAS No.: 973-53-5

Cat. No.: B10858954

Get Quote

Introduction: The Imperative of Stability for a
Foundational Antibiotic
Penicillin G, or benzylpenicillin, represents a cornerstone of antibiotic research and

development. As a member of the β-lactam class, its mechanism of action relies on the

structural integrity of its four-membered β-lactam ring to inhibit the synthesis of bacterial cell

walls[1]. This application note provides a detailed guide for researchers, scientists, and drug

development professionals on the critical storage and handling procedures for Penicillin G in its

calcium salt form, both as a dry powder and in solution.

The efficacy of Penicillin G is intrinsically linked to its chemical stability. The strained β-lactam

ring is highly susceptible to degradation, primarily through hydrolysis, which renders the

molecule inactive. Therefore, adherence to precise storage protocols is not merely a matter of

good laboratory practice but a fundamental requirement for ensuring experimental

reproducibility, therapeutic potency, and the safety of resulting data. This guide moves beyond

simple instructions to explain the underlying chemical principles, empowering researchers to

make informed decisions that safeguard the integrity of their work.
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Part 1: Storage and Handling of Penicillin G Calcium
Powder
The solid, crystalline form of Penicillin G calcium is significantly more stable than its aqueous

counterpart. However, its longevity is entirely dependent on the rigorous exclusion of

environmental factors that promote degradation, namely moisture and excessive heat.

Core Principles of Powder Storage
The primary goal when storing Penicillin G calcium powder is to maintain a dry, controlled

environment that minimizes molecular mobility and prevents the initiation of hydrolytic

degradation. The powder is hygroscopic and must be protected from atmospheric moisture.

Recommended Storage Conditions
For optimal stability and to ensure the material meets its specified potency upon use, the

following conditions are mandatory.
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Parameter Recommended Condition
Rationale & Expert
Insights

Temperature 20°C to 25°C (68°F to 77°F)

This corresponds to USP

Controlled Room

Temperature[2][3]. Storing at

this temperature prevents the

acceleration of degradation

kinetics that occurs at higher

temperatures. While some

suppliers may suggest

refrigeration (2-8°C), room

temperature storage is

generally sufficient and avoids

potential condensation issues

upon removal from cold

storage unless the container is

properly equilibrated.

Humidity In a dry, well-ventilated place

The β-lactam ring is highly

susceptible to hydrolysis. The

presence of water molecules

initiates the cleavage of this

ring, forming inactive penicilloic

acid. Using a desiccator is

highly recommended for long-

term storage.

Light Protect from light

While hydrolysis is the primary

concern, photolytic

degradation can also occur,

which may involve

hydroxylation of the benzene

ring or destruction of the

thiazole ring[4]. Storing in an

opaque, well-sealed container

is essential.
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Container
Tightly closed original

container

This prevents the ingress of

atmospheric moisture and

light[5]. Frequent opening and

closing of the container should

be avoided. For labs using

large quantities, consider

aliquoting the powder into

smaller, sealed containers for

daily use.

The Causality of Degradation in Solid State
Hydrolysis: Even trace amounts of adsorbed water can initiate the hydrolytic cleavage of the

β-lactam amide bond. This is the most significant degradation pathway.

Thermal Decomposition: Elevated temperatures provide the activation energy needed for

chemical reactions to proceed more rapidly[5]. For Penicillin G, this accelerates hydrolysis

and other potential decomposition pathways.

Influence of the Calcium Ion: Research has shown that the Ca2+ ion can actively promote

hydrolysis. The ion can coordinate with active functional groups in the Penicillin G molecule,

where Ca-bound hydroxyls then act as strong nucleophiles, attacking the amide bonds of the

β-lactam ring[4]. This underscores the critical need to keep the powder in an anhydrous

state.

Part 2: Preparation and Stability of Penicillin G
Calcium Solutions
The reconstitution of Penicillin G calcium into an aqueous solution marks a transition to a

state of significantly increased instability. The stability of the solution is a dynamic process

influenced by temperature, pH, and the composition of the solvent.

Protocol: Preparation of a Sterile Penicillin G Stock
Solution
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This protocol describes the preparation of a 100 mg/mL stock solution. All steps must be

performed using aseptic techniques in a laminar flow hood.

Materials:

Penicillin G calcium powder

Sterile Water for Injection (WFI), Phosphate-Buffered Saline (PBS), or desired sterile cell

culture medium

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes and needles

Sterile, single-use cryovials or microcentrifuge tubes for aliquoting

Methodology:

Pre-equilibration: Allow the sealed container of Penicillin G calcium powder and the sterile

solvent to come to room temperature before opening. This prevents condensation of

atmospheric moisture onto the cold powder.

Calculation: Calculate the mass of Penicillin G calcium required. For a 10 mL final volume

of a 100 mg/mL solution, weigh out 1.0 g of powder.

Dissolution: Aseptically transfer the weighed powder into a sterile conical tube. Add the

sterile solvent (e.g., 10 mL) to the powder. Penicillin G calcium is freely soluble in water[6].

Mixing: Cap the tube securely and mix by gentle inversion or vortexing until the powder is

completely dissolved. Avoid vigorous shaking to prevent foaming. The resulting solution

should be clear and colorless[7].

Sterile Filtration: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm filter to the

syringe and dispense the solution into a new sterile container. This step is critical for

applications requiring sterility, such as cell culture.
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Aliquoting: Immediately dispense the sterile-filtered solution into single-use, sterile cryovials

(e.g., 100 µL or 500 µL aliquots). Aliquoting is crucial to avoid repeated freeze-thaw cycles,

which can degrade the antibiotic.

Labeling and Storage: Clearly label each aliquot with the name of the compound,

concentration, date of preparation, and appropriate storage temperature. Immediately

transfer the aliquots to the recommended storage condition (see Table 2).

Factors Governing Solution Stability
The stability of reconstituted Penicillin G is a multi-factorial issue. Understanding these factors

is key to maintaining potency.

Temperature (The Critical Factor): The rate of hydrolysis is highly temperature-dependent. As

temperature increases, the rate of degradation increases exponentially.

pH: Penicillin G solutions exhibit a V-shaped stability curve with respect to pH. Maximum

stability is observed in the neutral pH range of approximately 6.0 to 7.5[6][8][9]. Degradation

is rapidly accelerated in both acidic and alkaline conditions. The pH of a solution can

decrease over time as degradation to penicilloic acid occurs[10].

Solvent Composition: The choice of solvent can impact stability. Studies have shown that

citrate buffers can offer greater stability compared to phosphate buffers, sodium bicarbonate,

or simple solutions of 0.9% sodium chloride or 5% dextrose[8].

Recommended Storage of Penicillin G Solutions
Once in solution, Penicillin G must be stored under strict temperature control. The following

table provides a guide based on consolidated data.
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Storage Condition Temperature
Approximate
Stability Duration

Rationale & Expert
Insights

Refrigerated 2°C to 8°C 3 to 7 days

This is the standard

for short-term storage.

Potency loss becomes

significant after this

period[2][3]. For

critical assays, it is

advisable to use

solutions stored for no

more than 3 days.

Frozen -20°C Up to 3 months

Recommended for

long-term storage of

stock solutions[8].

Aliquoting is

mandatory to prevent

degradation from

freeze-thaw cycles.

Room Temperature 20°C to 25°C ≤ 24 hours

Significant

degradation occurs

rapidly at room

temperature.

Solutions should not

be kept at ambient

temperature for longer

than the duration of an

experiment[7][11].

Incubator 37°C 1 to 3 days At physiological

temperatures,

degradation is very

rapid. Solutions used

in multi-day cell

culture experiments

will lose significant

potency over the
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course of the

experiment. The

medium should be

replaced with freshly

thawed antibiotic

regularly.

Part 3: The Chemistry of Inactivation
A foundational understanding of the degradation pathways is essential for troubleshooting and

interpreting experimental results. The primary mechanism of Penicillin G inactivation is the

hydrolysis of the endocyclic amide bond in the β-lactam ring.

This reaction is catalyzed by water and is accelerated by changes in pH and temperature. The

resulting product, penicilloic acid, is microbiologically inactive as its opened ring structure can

no longer bind to the penicillin-binding proteins (PBPs) in bacterial cell walls. Other, more

complex degradation pathways can occur under specific conditions (e.g., strongly acidic

environments), leading to products like penicillamine and phenylacetylglycine[12][13].

Visualization of Primary Degradation Pathway
The following diagram illustrates the critical hydrolytic cleavage of the β-lactam ring.

Penicillin G
(Active β-Lactam Ring)

Penicilloic Acid
(Inactive - Cleaved Ring)

 β-lactamase or
 H₂O, pH, Temp

H₂O
(Hydrolysis)

Click to download full resolution via product page

Caption: Primary hydrolytic degradation of Penicillin G to inactive Penicilloic Acid.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1981/p2/p29810001247
https://www.pnas.org/doi/pdf/10.1073/pnas.72.9.3463
https://www.benchchem.com/product/b10858954/docs?utm_src=pdf-body-img#application-note-protocol-optimal-storage-and-handling-of-penicillin-g-calcium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858954?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Domination of Penicillin G Degradation in Natural Surface Water: Effect of Calcium Ion
and Biological Dissolved Organic M
A kinetic analysis of the acidic degradation of penicillin G and confirmation of penicillamine
as a degradation product.Journal of the Chemical Society, Perkin Transactions 2 (RSC
Publishing).
Dilution Penicillin G.GlobalRPH.
Degradation Pathway of Penicillin by Immobilized β- lactamase.Chemical Engineering
Transactions.
Degradation of penicillin G to phenylacetylglycine by D-alanine carboxypeptidase
Consumer Information for: PENICILLIN G SODIUM FOR INJECTION, USP.Government of
Canada.
Bacterial degradation pathways of penicillin.
SAFETY DATA SHEET - Penicillin G potassium.Pfizer.
Penicillin G Sodium for Injection, USP.DailyMed.
Penicillin G powder, BioReagent, cell culture mammalian.Sigma-Aldrich.
Penicillin G 96.0-102.0.Sigma-Aldrich.
Stability of penicillin G sodium diluted with 0.9% sodium chloride injection or 5% dextrose
injection and stored in polyvinyl chloride bag containers and elastomeric pump
containers.PubMed.
PENICILLIN G CALCIUM.Inxight Drugs.
Penicillin G Calcium.The Merck Index Online.
Effect of Buffer Solution and Temperature on the Stability of Penicillin G.
Penicillin G Sodium Salt, USP Grade.GoldBio.
Penicillin G Injection: Package Insert / Prescribing Info.Drugs.com.
Penicillin G, Sodium.CHEO ED Outreach.
Penicillin G Sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. goldbio.com [goldbio.com]

2. globalrph.com [globalrph.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b10858954/docs?utm_src=pdf-body#application-note-protocol-optimal-storage-and-handling-of-penicillin-g-calcium
https://www.benchchem.com/product/b10858954/docs?utm_src=pdf-body#application-note-protocol-optimal-storage-and-handling-of-penicillin-g-calcium
https://www.benchchem.com/product/b10858954?utm_src=pdf-custom-synthesis#bc-rfq
https://www.goldbio.com/products/penicillin-g-sodium-salt-usp-grade
https://globalrph.com/dilution/penicillin-g/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858954?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Penicillin G Sodium for Injection, USP 5,000,000 Units (5 million units)
[dailymed.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. cvear.com [cvear.com]

6. Penicillin G Calcium [drugfuture.com]

7. publications.ashp.org [publications.ashp.org]

8. researchgate.net [researchgate.net]

9. Penicillin G Injection: Package Insert / Prescribing Info [drugs.com]

10. Stability of penicillin G sodium diluted with 0.9% sodium chloride injection or 5% dextrose
injection and stored in polyvinyl chloride bag containers and elastomeric pump containers -
PubMed [pubmed.ncbi.nlm.nih.gov]

11. Consumer Information for: PENICILLIN G SODIUM FOR INJECTION, USP - Drug and
Health Products Portal [dhpp.hpfb-dgpsa.ca]

12. A kinetic analysis of the acidic degradation of penicillin G and confirmation of
penicillamine as a degradation product - Journal of the Chemical Society, Perkin
Transactions 2 (RSC Publishing) [pubs.rsc.org]

13. pnas.org [pnas.org]

To cite this document: BenchChem. [Application Note & Protocol: Optimal Storage and
Handling of Penicillin G Calcium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858954/docs#application-note-protocol-optimal-
storage-and-handling-of-penicillin-g-calcium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of
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and industry.
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